Cas no 575463-09-1 (<br>(E)-4-((4-(tert-butyl)benzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazo le-3-thiol)

• Product Name: <br>(E)-4-((4-(tert-butyl)benzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazo le-3-thiol
• CAS No: 575463-09-1
• MF: C₁₉H₁₉FN₄S
• MW: 354.444365739822
• CID: 3053078
• PubChem ID: 6889211
• Update Time: 2025-04-21

<br>(E)-4-((4-(tert-butyl)benzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazo le-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>(E)-4-((4-(tert-butyl)benzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazo le-3-thiol
• 4-((4-TERT-BUTYLBENZYLIDENE)AMINO)-5-(2-FLUOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-{[(E)-(4-tert-butylphenyl)methylidene]amino}-5-(2-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AKOS024320277
• AKOS005500819
• STK576416
• 657-400-9
• 4-((4-(tert-Butyl)benzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol
• 575463-09-1

• Inchi： 1S/C19H19FN4S/c1-19(2,3)14-10-8-13(9-11-14)12-21-24-17(22-23-18(24)25)15-6-4-5-7-16(15)20/h4-12H,1-3H3,(H,23,25)/b21-12+
• InChI Key： NSQTUDMCGPPPIZ-CIAFOILYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2F)N1/N=C/C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 354.13144596Da
• Monoisotopic Mass: 354.13144596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 72.1Ų